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Compound of Interest

Compound Name: Octyl butyrate

Cat. No.: B087054

An In-depth Whitepaper on the Core Chemical Identity, Synthesis, and Properties of Octyl
Butyrate as a Fatty Alcohol Ester

Octyl butyrate, also known as octyl butanoate, is a versatile ester recognized for its
characteristic fruity aroma. Beyond its common use in the flavor and fragrance industries, it
holds relevance in pharmaceutical and industrial applications, serving as a solvent and an
excipient in drug formulations.[1] This guide provides a detailed examination of octyl
butyrate's classification as a fatty alcohol ester, its physicochemical properties, and standard
experimental protocols for its synthesis and analysis, tailored for researchers, scientists, and
drug development professionals.

Core Chemical Classification

Octyl butyrate's classification as a fatty alcohol ester is rooted in its molecular structure, which
results from the chemical combination of a fatty alcohol and a carboxylic acid.

» Fatty Alcohols: These are aliphatic alcohols, typically with an even number of carbon atoms,
derived from natural fats and oils or synthesized petrochemicals.[2] They are characterized
by a hydroxyl (-OH) group attached to a long hydrocarbon chain.[3] The "octyl" portion of
octyl butyrate is derived from n-octanol (C8H180), a saturated eight-carbon fatty alcohol.

o Carboxylic Acids: The "butyrate" component comes from butyric acid (C4H802), a short-
chain saturated fatty acid.
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» Esterification: Fatty acid esters (FAESs) are formed through the reaction of a fatty acid with an
alcohol, a process known as esterification.[4][5] In this condensation reaction, the hydroxyl
group of the alcohol reacts with the carboxyl group of the fatty acid to form an ester linkage (-
COO-) and a molecule of water.

Therefore, octyl butyrate is unequivocally classified as a fatty alcohol ester because it is the
ester derivative of a fatty alcohol (n-octanol) and a fatty acid (butyric acid).[6][7] The Human
Metabolome Database explicitly places octyl butanoate within the "Fatty alcohol esters"
subclass of "Fatty Acyls".

Chemical Classification Hierarchy

Organic Compounds

Lipids and Lipid-like Molecules

Fatty Acyls

Fatty Esters

Fatty Alcohol Esters

s an example of

Octyl Butyrate
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Caption: Logical diagram illustrating the chemical classification of Octyl Butyrate.

Physicochemical Properties

The physical and chemical characteristics of octyl butyrate are critical for its application in

various scientific and industrial contexts. The following table summarizes its key quantitative

properties.

Property Value Reference(s)

Molecular Formula C12H2402 [1][8]

Molecular Weight 200.32 g/mol [1109]

CAS Number 110-39-4 [118]

Appearance Colorless to pale yellow liquid [1]

Odor Gret.ar?, herbaceous, fruity, (81[9]
reminiscent of orange

Density 0.859 - 0.863 g/mL at 20-25°C [1][9][10]

Boiling Point 224 °C at 760 mmHg 9]

Melting Point -56 °C [O1[11]

Flash Point 103.3 °C (218 °F) [9][11]

Refractive Index 1.423 - 1.427 at 20°C [10]
Practically insoluble in water;

Solubility soluble in alcohol, fats, and [8][12]
oils.

Vapor Pressure 0.0349 mmHg at 25°C [11]

LogP 4.2 - 4.96 [9][11]

Experimental Protocols
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Synthesis of Octyl Butyrate via Fischer Esterification

The most common method for synthesizing octyl butyrate is the Fischer esterification of n-
octanol with butyric acid, typically using an acid catalyst.

Objective: To synthesize octyl butyrate from n-octanol and butyric acid.
Materials:

n-Octanol

» Butyric acid

o Concentrated Sulfuric Acid (H2S0a4) or Hydrochloric Acid (HCI)[8][9]
o Dean-Stark apparatus

» Reflux condenser

e Heating mantle

e Separatory funnel

e Sodium bicarbonate solution (5% w/v)

¢ Anhydrous magnesium sulfate (MgSQOa)
» Rotary evaporator

« Distillation apparatus

Protocol:

e Reaction Setup: In a round-bottom flask, combine equimolar amounts of n-octanol and
butyric acid.

o Catalyst Addition: Add a catalytic amount (e.g., 1-2% of the total reactant weight) of
concentrated sulfuric acid.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.benchchem.com/product/b087054?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/octyl-butyrate-dic2197.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8664011.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reflux: Attach the flask to a Dean-Stark apparatus and a reflux condenser. Heat the mixture
to reflux. The water produced during the esterification will be collected in the Dean-Stark
trap, driving the equilibrium towards the product side.

Reaction Monitoring: Continue the reflux until no more water is collected, indicating the
reaction is complete.

Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory
funnel.

Washing: Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst and any unreacted butyric acid), and finally with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent (if any) using a rotary
evaporator.

Purification: Purify the crude octyl butyrate by fractional distillation under reduced pressure
to obtain the final product.
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Caption: Experimental workflow for the synthesis of Octyl Butyrate via Fischer Esterification.
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Enzymatic Synthesis

An alternative, greener approach involves using lipases as biocatalysts. This method avoids
harsh acidic conditions and often proceeds at lower temperatures.[13] For example, a mutant
lipase from Croceibacter atlanticus has been successfully used to synthesize octyl butyrate at
10 °C.[13] The general protocol involves immobilizing the lipase on a solid support and
incubating it with the alcohol and acid substrates, followed by product separation.

Applications in Research and Drug Development

While widely known as a flavoring agent[8], octyl butyrate's properties make it relevant for the

pharmaceutical sector.

o Excipient and Solvent: Its ester nature and moderate polarity allow it to function as a solvent
or co-solvent in formulations, potentially enhancing the solubility and stability of hydrophobic
active pharmaceutical ingredients (APIs).[1][14]

» Carrier Molecule: In agricultural chemicals, it acts as a carrier to improve the effectiveness of
active ingredients, a principle that can be extrapolated to drug delivery systems.[1]

o Research Chemical: It serves as a versatile compound in laboratories for various chemical
syntheses and the development of new materials.[1]

In conclusion, octyl butyrate is definitively a fatty alcohol ester, a classification determined by
its synthesis from n-octanol and butyric acid. Its well-defined physicochemical properties and
established synthesis protocols provide a solid foundation for its use in both fundamental
research and applied sciences, including the ongoing development of novel drug delivery

systems and formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
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